N-(2-methoxy-5-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(2-methoxybenzoyl)amino]phenyl]methyl]-N-(2-methoxy-5-methylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C27H26N4O4/c1-18-8-13-25(35-3)22(14-18)30-27(33)23-16-31(17-28-23)15-19-9-11-20(12-10-19)29-26(32)21-6-4-5-7-24(21)34-2/h4-14,16-17H,15H2,1-3H3,(H,29,32)(H,30,33)
• InChI Key: IUQPPAUKJQIJQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C27H26N4O4 and its molecular weight is 470.529. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(2-methoxy-5-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide is part of a class of compounds that have been synthesized and characterized for various applications in medicinal chemistry and drug design. For instance, the synthesis of similar imidazole-based compounds has been reported, highlighting the methodological approaches to creating molecules with potential therapeutic effects. The characterization of these compounds typically involves a combination of spectroscopic techniques, including IR, 1H-NMR, 13C-NMR, and LC-MS data, to elucidate their structures (Bhaskar et al., 2019).

Antihypertensive Activity

Some related compounds have been identified as nonpeptide angiotensin II receptor antagonists, showing potent antihypertensive effects upon oral administration. This suggests a potential for cardiovascular applications, with specific structural features enhancing their affinity for the angiotensin II receptor and improving oral bioavailability (Carini et al., 1991).

Antimicrobial and Antioxidant Activities

Compounds with similar structural frameworks have demonstrated antimicrobial and antioxidant activities. For example, a new benzamide isolated from endophytic Streptomyces showed significant antimicrobial activities against various strains and antioxidant activity, indicating the potential for these compounds in treating infections and oxidative stress-related conditions (Yang et al., 2015).